1-(4-Chlorobenzyl)-3-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)urea

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-3-[(1-pyrazin-2-ylpiperidin-4-yl)methyl]urea
• InChI: InChI=1S/C18H22ClN5O/c19-16-3-1-14(2-4-16)11-22-18(25)23-12-15-5-9-24(10-6-15)17-13-20-7-8-21-17/h1-4,7-8,13,15H,5-6,9-12H2,(H2,22,23,25)
• InChI Key: VZABRORPPVBHJH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)NCC2=CC=C(C=C2)Cl)C3=NC=CN=C3
• Molecular Formula: C18H22ClN5O
• Molecular Weight: 359.9 g/mol

Description

1-(4-Chlorobenzyl)-3-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)urea is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is also known as C21H24ClN5O and has a molecular weight of 407.9 g/mol.

Scientific Research Applications

Corrosion Inhibition

Mannich bases, which include urea-derived compounds similar to the one , have been explored for their cost-effective potential in inhibiting corrosion on metal surfaces. For instance, a study by Jeeva et al. (2015) found that such compounds can serve as corrosion inhibitors for mild steel in hydrochloric acid solutions. Their effectiveness varies with concentration and temperature, exhibiting mixed-type inhibition behavior. This suggests potential applications in protecting industrial equipment or infrastructure against corrosive damage (Jeeva, Prabhu, Boobalan, & Rajesh, 2015).

Cancer Therapy

Pyrazole derivatives, closely related to the specified urea compound, have been investigated for their anticancer properties. For example, Thomas et al. (2019) synthesized pyrazole compounds and evaluated their physicochemical properties, suggesting that these compounds could serve as potential anticancer agents. Their study included electronic structure analysis and docking studies, which propose that such derivatives might exhibit a negative response against human microsomal prostaglandin E synthase 1, an enzyme often associated with cancerous growths (Thomas et al., 2019).

Material Science

In material science, urea derivatives including pyrazole-containing compounds have been explored for their ability to form hydrogels and modulate physical properties such as rheology and morphology. Lloyd and Steed (2011) discovered that 1-(3-Methyl-1H-pyrazol-5-yl)-3-(3-nitrophenyl)urea forms hydrogels whose properties can be tuned by varying the anion identity. This anion sensitivity influences the gel's physical characteristics, offering a method for designing materials with specific mechanical properties (Lloyd & Steed, 2011).